Cas no 903063-01-4 (N-(3-chloro-4-fluorophenyl)-N'-cyclohexylethanediamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-N'-cyclohexylethanediamide
• CAS No: 903063-01-4
• MF: C₁₄H₁₆ClFN₂O₂
• MW: 298.740446090698
• CID: 5494159
• Update Time: 2025-10-28

N-(3-chloro-4-fluorophenyl)-N'-cyclohexylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(3-chloro-4-fluorophenyl)-N2-cyclohexyl-
• N-(3-chloro-4-fluorophenyl)-N'-cyclohexylethanediamide

• Inchi： 1S/C14H16ClFN2O2/c15-11-8-10(6-7-12(11)16)18-14(20)13(19)17-9-4-2-1-3-5-9/h6-9H,1-5H2,(H,17,19)(H,18,20)
• InChI Key： DOUURIWUCNONHR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1)(=O)C(NC1CCCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-chloro-4-fluorophenyl)-N'-cyclohexylethanediamide

N-(3-chloro-4-fluorophenyl)-N'-cyclohexylethanediamide: A Comprehensive Overview

The compound CAS No. 903063-01-4, also known as N-(3-chloro-4-fluorophenyl)-N'-cyclohexylethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional characteristics. In this article, we will delve into the details of its structure, synthesis, applications, and the latest research findings.

The molecular structure of N-(3-chloro-4-fluorophenyl)-N'-cyclohexylethanediamide comprises a bicyclic framework with a chloro and fluoro substituent on the aromatic ring, along with a cyclohexyl group attached to the ethanediamide moiety. This combination of functional groups imparts versatile reactivity and selectivity, making it a valuable compound in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials, including high-performance polymers and bioactive molecules.

One of the most notable advancements involving this compound is its application in drug discovery. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The presence of the chloro and fluoro substituents on the aromatic ring enhances its pharmacokinetic properties, making it an attractive candidate for drug development.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and cyclization. The use of microwave-assisted synthesis has been reported to significantly improve the reaction efficiency and yield, which is a promising development for large-scale production.

Recent studies have also focused on the environmental impact of this compound. Researchers have investigated its biodegradability and toxicity profiles to ensure its safe use in industrial and pharmaceutical settings. Preliminary results indicate that it exhibits low toxicity to aquatic organisms under controlled conditions, which is encouraging for its potential widespread use.

Moreover, the compound has shown promise in catalytic applications. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored, with particular emphasis on asymmetric catalysis. This property opens up new avenues for its use in green chemistry and sustainable chemical processes.

In conclusion, CAS No. 903063-01-4 or N-(3-chloro-4-fluorophenyl)-N'-cyclohexylethanediamide stands out as a versatile compound with diverse applications across multiple fields. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial sectors.